Cas no 688809-94-1 (3-Methoxypiperidine hydrochloride)

• Product Name: 3-Methoxypiperidine hydrochloride
• CAS No: 688809-94-1
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD07781094
• CID: 502268
• PubChem ID: 23142000
• Update Time: 2025-11-02

3-Methoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypiperidine hydrochloride
• 2-(2-Methoxyethyl)piperidine hydrochloride
• 3-METHOXY-PIPERIDINE
• Piperidine, 3-methoxy-,hydrochloride (1:1)
• 2-(2-methoxyethyl)piperidine(SALTDATA: HCl)
• 3-Methoxypiperidine HCl
• AC-7886
• HT067
• QC-3988
• 3-Methoxypiperidine--hydrogen chloride (1/1)
• DTXSID00630947
• 3-methoxy piperidine HCl
• SB42962
• MFCD17015899
• AM101144
• Piperidine, 3-methoxy-, hydrochloride
• PB31836
• SY098191
• 3-Methoxy-piperidine hydrochloride
• A836275
• A825112
• MFCD17015900
• EN300-123494
• PB31829
• FS-4497
• (r)-2-hydroxy-4-phenyl butyric acid
• ZRDDHBSVIQRILE-UHFFFAOYSA-N
• 3-methoxypiperidine;hydrochloride
• 3-Methoxypiperidinehydrochloride
• SY269670
• SCHEMBL640249
• 3-Methoxypiperidine hydrochloride, 97%
• SY104362
• 688809-94-1
• AKOS015897812
• CS-0150202
• MFCD07781094

• MDL： MFCD07781094
• Inchi： 1S/C6H13NO.ClH/c1-8-6-3-2-4-7-5-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： ZRDDHBSVIQRILE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CNCCC1

Computed Properties

• Exact Mass: 179.10800
• Monoisotopic Mass: 151.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Density: 0.879
• Boiling Point: 189.9°C at 760 mmHg
• Flash Point: 72.1°C
• Refractive Index: 1.43
• PSA: 21.26000
• LogP: 2.29580
• Sensitiveness: Hygroscopic

3-Methoxypiperidine hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 3-Methoxypiperidine hydrochloride

Recent Advances in the Application of 3-Methoxypiperidine Hydrochloride (CAS: 688809-94-1) in Chemical Biology and Pharmaceutical Research

3-Methoxypiperidine hydrochloride (CAS: 688809-94-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its significance in medicinal chemistry due to its structural versatility and pharmacological potential. This research briefing synthesizes the latest findings on the applications, synthetic methodologies, and mechanistic insights related to this compound, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Methoxypiperidine hydrochloride as a building block for novel dopamine D3 receptor antagonists. The research team employed a structure-activity relationship (SAR) approach, modifying the piperidine scaffold to enhance selectivity and binding affinity. The resulting compounds showed promising results in preclinical models of Parkinson's disease, with improved blood-brain barrier permeability compared to earlier generations of therapeutics.

In parallel, advancements in synthetic chemistry have optimized the production of 3-Methoxypiperidine hydrochloride. A recent patent (WO2023051234) disclosed a novel catalytic hydrogenation process that achieves 95% yield with minimal byproducts, addressing previous challenges in scalability. This innovation is particularly relevant for pharmaceutical manufacturers seeking cost-effective routes for large-scale production of piperidine derivatives.

Emerging applications in cancer research have also been reported. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified 3-Methoxypiperidine-containing compounds as potent inhibitors of histone deacetylases (HDACs), with IC50 values in the nanomolar range. The hydrochloride salt form demonstrated superior solubility profiles, facilitating in vivo administration in xenograft models of solid tumors. These findings suggest potential for combination therapies with existing chemotherapeutic agents.

Analytical characterization of 3-Methoxypiperidine hydrochloride has been enhanced through recent developments in NMR and mass spectrometry techniques. Researchers at the University of Cambridge developed a novel 2D-NMR protocol that resolves previously challenging stereochemical assignments, crucial for quality control in pharmaceutical formulations containing this intermediate. This methodological advancement was detailed in a 2023 Analytical Chemistry publication.

The safety profile of 3-Methoxypiperidine hydrochloride continues to be evaluated through updated toxicological studies. Recent OECD guideline-compliant investigations confirmed its favorable acute toxicity profile (LD50 > 2000 mg/kg in rodent models), supporting its continued use in drug discovery pipelines. However, chronic exposure studies suggest the need for careful handling protocols in industrial settings, as outlined in a 2024 Regulatory Toxicology and Pharmacology report.

Looking forward, computational chemistry approaches are being applied to design next-generation derivatives of 3-Methoxypiperidine. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2024) have identified potential modifications to the methoxy group that could enhance target engagement while maintaining metabolic stability. These in silico predictions are guiding synthetic efforts in several academic and industrial laboratories.

In conclusion, 3-Methoxypiperidine hydrochloride (688809-94-1) remains a versatile and valuable scaffold in pharmaceutical development. The convergence of improved synthetic methods, expanded therapeutic applications, and advanced characterization techniques positions this compound for continued importance in drug discovery programs targeting CNS disorders, oncology, and beyond. Future research directions likely include exploration of its use in PROTAC design and as a component of multifunctional pharmacophores.